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Compound of Interest

Compound Name: Angiotensin I/II (3-7)

CAS No.: 122483-84-5

Cat. No.: B040271 Get Quote

Executive Risk Assessment
Substance Identity: Angiotensin (3-7) (Sequence: Val-Tyr-Ile-His-Pro) Bioactive Profile: A

pharmacologically active metabolite of the Renin-Angiotensin System (RAS). Unlike

Angiotensin II, which is a potent vasoconstrictor, Angiotensin (3-7) primarily interacts with the

AT4 receptor (Insulin-Regulated Aminopeptidase - IRAP).

The Hazard Paradox: While standard Safety Data Sheets (SDS) often classify peptide

fragments as "Non-Hazardous" under GHS criteria due to a lack of acute chemical toxicity

(corrosivity/explosivity), this classification is misleading for researchers. The risk is

physiological, not chemical.

Inhalation Risk: Lyophilized peptide powders are low-density and prone to electrostatic

dispersion. Inhalation can lead to rapid systemic absorption via the nasal mucosa, potentially

triggering RAS-mediated cardiovascular or cognitive modulation.

Dermal Risk: While intact skin is a decent barrier, solubilized peptides (especially in DMSO

or organic solvents) can permeate the stratum corneum.

Core Directive: Treat Angiotensin (3-7) as a Potent Bioactive Agent. The goal of PPE is to

prevent any physiological uptake.

Personal Protective Equipment (PPE) Matrix
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The following PPE standards apply to Biosafety Level 1 (BSL-1) and BSL-2 environments

handling this peptide.

PPE Component Standard / Material
Operational Logic (The
"Why")

Hand Protection
Nitrile (Minimum 0.11mm

thickness)

Why Nitrile? Latex proteins can

cause sensitization; Nitrile

offers superior chemical

resistance to the solvents often

used for reconstitution (e.g.,

Acetonitrile, DMSO).

Protocol:Double-gloving is

mandatory when handling

stock solutions (>1 mg/mL) to

mitigate micro-tear risks.

Respiratory
N95 / P3 Respirator (If outside

hood)

The Dust Factor: Lyophilized

peptides are "fluffy" and easily

aerosolized by static electricity

during weighing. If a certified

Fume Hood or Biosafety

Cabinet (BSC) is unavailable,

respiratory protection is non-

negotiable.

Ocular
Safety Glasses w/ Side Shields

(ANSI Z87.1)

Mucosal Entry: The eyes are a

direct route to the systemic

circulation. Side shields

prevent splashes during

pipetting or vial opening.

Body Lab Coat (High-neck, cuffed)

Skin Coverage: Exposed wrists

are the most common

contamination point. Cuffed

coats tucked into gloves create

a sealed system.
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Operational Workflow & Containment
The following diagram illustrates the "Chain of Custody" for safety, ensuring the peptide is

contained from freezer to waste bin.
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Figure 1: Safe Handling Workflow. Note the critical "Equilibration" step to prevent moisture

condensation, which degrades peptides and causes clumping.

Step-by-Step Handling Protocol
Phase A: Preparation (The "Static" Problem)
Peptides are notorious for static charge. When you insert a spatula into a vial of Angiotensin (3-

7), the powder may "jump" out.

Environment: Work within a certified Chemical Fume Hood or Class II BSC.

Static Control: Use an anti-static gun or wipe on the vial and spatula before opening.

Vial Opening: Tap the vial gently on a mat to settle the powder. Open slowly away from your

face.

Phase B: Reconstitution (The "Solvent" Risk)
Solvent Selection: Angiotensin (3-7) is soluble in water, but stock solutions often use weak

acidic buffers or organic modifiers.

Caution: If using DMSO (Dimethyl sulfoxide) for solubility, remember that DMSO is a

penetration enhancer. It will carry the peptide through your skin and nitrile gloves if a spill

occurs.
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Technique: Add solvent down the side of the vial wall. Do not squirt directly onto the powder

to avoid aerosolization.

Dissolution: Swirl gently. Do not vortex vigorously if the peptide is prone to aggregation or

foaming.

Phase C: Spill Management
Minor Spill (Liquid): Cover with absorbent paper. Wipe with 10% Bleach solution (oxidizes

the peptide bonds, destroying bioactivity), followed by 70% Ethanol.

Minor Spill (Powder): Do not dry sweep (creates dust). Cover with wet paper towels

(dampened with water) to solubilize and trap the powder, then wipe up.

Emergency Exposure Response
Immediate action minimizes physiological impact.

Exposure Incident

Identify Route

Dermal Contact Ocular Contact Inhalation

Flush Water/Soap
(15 Minutes)

Eye Wash Station
(15 Minutes)

Move to Fresh Air
Support Respiration

Seek Medical Review
(Bring SDS)
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Figure 2: Emergency Response Decision Tree. Speed is critical—flush immediately before

seeking help.

Disposal Protocol
Do NOT pour down the drain. Wastewater treatment plants are not designed to filter bioactive

peptide fragments, which can affect aquatic ecosystems.

Primary Container: Place used vials and pipette tips into a rigid container labeled "Bioactive

Chemical Waste."

Deactivation (Optional but Recommended): Treat liquid waste with a 10% sodium

hypochlorite (bleach) solution for 30 minutes. This hydrolyzes peptide bonds, rendering the

sequence inactive.

Final Disposal: Seal and transfer to your facility's chemical waste stream for high-

temperature incineration. This is the only method that guarantees complete destruction of the

peptide backbone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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